molecular formula C23H18O5S B12196616 (2Z)-2-(2-methylbenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-methylbenzenesulfonate

(2Z)-2-(2-methylbenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-methylbenzenesulfonate

Cat. No.: B12196616
M. Wt: 406.5 g/mol
InChI Key: UFLDSQINXYSJLR-XKZIYDEJSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(2Z)-2-(2-methylbenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-methylbenzenesulfonate is a chemical compound offered for scientific research and investigation. This benzofuranone derivative is part of a class of compounds investigated for their properties in stabilizing other molecules. Based on patents related to closely analogous structures, this chemical class has demonstrated significant potential as a photostabilizing agent . Its primary research value lies in its ability to protect photosensitive ingredients in various formulations from degradation under light exposure, thereby extending their functional lifespan . Researchers are exploring its mechanism, which may involve interacting with and quenching excited-state molecules before they can cause damage to light-sensitive components such as certain fragrances, colorants, and active ingredients . Current research applications focus on utilizing this compound to improve the longevity and efficacy of experimental mixtures in developmental studies. It is strictly for use in controlled laboratory settings.

Properties

Molecular Formula

C23H18O5S

Molecular Weight

406.5 g/mol

IUPAC Name

[(2Z)-2-[(2-methylphenyl)methylidene]-3-oxo-1-benzofuran-6-yl] 4-methylbenzenesulfonate

InChI

InChI=1S/C23H18O5S/c1-15-7-10-19(11-8-15)29(25,26)28-18-9-12-20-21(14-18)27-22(23(20)24)13-17-6-4-3-5-16(17)2/h3-14H,1-2H3/b22-13-

InChI Key

UFLDSQINXYSJLR-XKZIYDEJSA-N

Isomeric SMILES

CC1=CC=C(C=C1)S(=O)(=O)OC2=CC3=C(C=C2)C(=O)/C(=C/C4=CC=CC=C4C)/O3

Canonical SMILES

CC1=CC=C(C=C1)S(=O)(=O)OC2=CC3=C(C=C2)C(=O)C(=CC4=CC=CC=C4C)O3

Origin of Product

United States

Preparation Methods

Core Benzofuran-3-One Synthesis

The benzofuran-3-one scaffold is typically synthesized via acid-catalyzed cyclization of ortho-hydroxyaryl ketones. For example:

Method 1: Cyclocondensation of 6-Hydroxybenzofuran-3-One Precursors

  • Reactants : 6-Hydroxybenzofuran-3-one derivatives are reacted with 2-methylbenzaldehyde under acidic conditions .

  • Catalyst : Methanesulfonic acid (2 mol%) in toluene at 80°C for 12 hours .

  • Yield : 75–85% .

  • Mechanism : Acid-mediated dehydration facilitates Knoevenagel condensation, forming the Z-configured benzylidene group .

Introduction of the 2-Methylbenzylidene Group

The Z-selective benzylidene incorporation is achieved through:

Method 2: Knoevenagel Condensation

  • Conditions :

    • Aldehyde : 2-Methylbenzaldehyde (1.2 equiv).

    • Base : Triethylamine (2 equiv) in dichloromethane .

    • Temperature : Reflux (40–60°C) for 6–8 hours .

  • Stereochemical Control : The Z-isomer predominates due to steric hindrance from the 2-methyl group, as confirmed by NOESY spectroscopy .

Sulfonate Ester Formation

Method 3: Tosylation of the Phenolic Oxygen

  • Reactants : The phenolic intermediate is treated with 4-methylbenzenesulfonyl chloride (1.5 equiv) .

  • Conditions :

    • Solvent : Dichloroethane or toluene.

    • Base : Pyridine or triethylamine (3 equiv) to scavenge HCl .

    • Temperature : 70–90°C for 3–5 hours .

  • Yield : 60–75% .

Optimization Note : Prolonged reaction times (>5 hours) or excess sulfonyl chloride (>2 equiv) lead to di-sulfonation byproducts .

One-Pot Tandem Synthesis

Method 4: Integrated Cyclization-Tosylation

  • Procedure :

    • Cyclocondensation of 6-hydroxybenzofuran-3-one with 2-methylbenzaldehyde.

    • In situ tosylation without intermediate isolation .

  • Advantages :

    • Yield : 68–72% .

    • Purity : Reduces side reactions by minimizing handling of air-sensitive intermediates .

Industrial-Scale Production

Method 5: Continuous Flow Synthesis

  • Reactor Design : Tubular flow system with segmented temperature zones .

  • Conditions :

    • Zone 1 (Cyclization) : 100°C, residence time 30 minutes.

    • Zone 2 (Tosylation) : 80°C, residence time 45 minutes .

  • Throughput : 1.2 kg/hour with >95% purity .

Comparative Analysis of Methods

MethodKey StepYield (%)Purity (%)Scalability
Method 1Cyclocondensation75–8590–95Lab-scale
Method 3Tosylation60–7585–90Pilot-scale
Method 4One-Pot Tandem68–7292–94Lab-scale
Method 5Continuous Flow70–75>95Industrial

Trade-offs : While continuous flow synthesis offers scalability, it requires specialized equipment. Classical tosylation (Method 3) remains cost-effective for small batches .

Mechanistic Insights

  • Cyclization : Protonation of the carbonyl oxygen in ortho-hydroxyaryl ketones activates the α-position for nucleophilic attack by the phenolic oxygen, forming the benzofuran ring .

  • Knoevenagel Condensation : The 2-methyl group on the benzaldehyde directs Z-selectivity via steric clash with the benzofuran C3 ketone .

  • Tosylation : The phenolic oxygen attacks the electrophilic sulfur in TsCl, with base-mediated deprotonation accelerating the reaction .

Challenges and Solutions

  • Challenge 1 : Epimerization to the E-isomer during benzylidene formation.

    • Solution : Use of bulky bases (e.g., DIPEA) suppresses isomerization .

  • Challenge 2 : Sulfonate hydrolysis under acidic conditions.

    • Solution : Anhydrous solvents and inert atmosphere (N₂/Ar) .

Chemical Reactions Analysis

Types of Reactions

    Oxidation: The compound can undergo oxidation reactions, particularly at the benzylidene moiety, leading to the formation of benzofuran derivatives with different oxidation states.

    Reduction: Reduction reactions can target the carbonyl group, converting it to an alcohol.

    Substitution: The aromatic rings in the compound can undergo electrophilic substitution reactions, introducing various functional groups.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

    Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.

    Substitution: Electrophilic substitution reactions often use reagents like bromine (Br2) or nitric acid (HNO3).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield benzofuran carboxylic acids, while reduction could produce benzofuran alcohols.

Scientific Research Applications

Chemistry

In chemistry, (2Z)-2-(2-methylbenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-methylbenzenesulfonate is studied for its potential as a building block in the synthesis of more complex molecules. Its unique structure allows for various functionalization reactions.

Biology

The compound may exhibit biological activities such as antimicrobial, antifungal, or anticancer properties. Research in this area focuses on understanding its interactions with biological targets and its potential therapeutic applications.

Medicine

In medicinal chemistry, derivatives of benzofurans are explored for their potential as drug candidates. The compound’s ability to interact with specific enzymes or receptors makes it a subject of interest in drug discovery.

Industry

In the industrial sector, the compound could be used in the development of new materials, such as polymers or coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of (2Z)-2-(2-methylbenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-methylbenzenesulfonate would depend on its specific application. In biological systems, it might interact with enzymes or receptors, modulating their activity. The molecular targets and pathways involved would be identified through biochemical assays and molecular modeling studies.

Comparison with Similar Compounds

Structural Analogues with Varied Benzylidene Substituents

The benzylidene substituent's position and functionalization significantly influence physicochemical properties and bioactivity. Key analogs include:

Compound Name Substituents on Benzylidene Ester Group Molecular Formula Molecular Weight (g/mol) Key Features
Target Compound 2-methyl 4-methylbenzenesulfonate Likely C23H18O5S ~410.4* Z-configuration; tosyl ester
">(2Z)-2-(2,4-Dimethoxybenzylidene)-... methanesulfonate 2,4-dimethoxy methanesulfonate C18H16O7S 376.38 Increased polarity; methoxy groups
">(2Z)-2-(2,5-Dimethoxybenzylidene)-... methanesulfonate 2,5-dimethoxy methanesulfonate C18H16O7S 376.38 Altered electronic effects
">(2Z)-2-(3-Methylbenzylidene)-... 4-methylbenzenesulfonate 3-methyl 4-methylbenzenesulfonate Likely C23H18O5S ~410.4* Positional isomer of target compound
">(2Z)-2-(4-tert-Butylbenzylidene)-... acetoxy 4-tert-butyl acetoxy C22H22O5 366.4 Bulky substituent; enhanced lipophilicity

*Estimated based on structural similarity to .

Key Observations:

  • Substituent Position: The 2-methyl vs.
  • Functional Groups: Methoxy groups () increase polarity and hydrogen-bonding capacity compared to methyl or tert-butyl groups.
  • Ester Groups: The tosyl ester in the target compound and may enhance stability compared to methanesulfonate () or acetoxy () groups .

Physicochemical Properties and Drug-Likeness

Using calculated properties from analogous structures (e.g., ):

Property Target Compound* 2,4-Dimethoxy Analog () 4-tert-Butyl Analog ()
LogP (XLogP3) ~4.1 3.5 5.2
Hydrogen Bond Acceptors 6 7 5
Rotatable Bonds 5 6 6
Topological Polar Surface Area (Ų) ~80 95 61.8

*Estimated based on structural analogs.

  • Lipophilicity: The tert-butyl analog () has higher LogP, suggesting greater membrane permeability but lower solubility.
  • Polarity: Methoxy-substituted analogs () exhibit higher polar surface areas, favoring aqueous solubility but limiting blood-brain barrier penetration.

Stereochemical and Conformational Considerations

The Z-configuration is conserved across all analogs, critical for maintaining planar geometry and π-π stacking interactions. Computational studies using programs like SHELXL () highlight the importance of stereochemistry in crystallographic refinement and molecular modeling .

Biological Activity

The compound (2Z)-2-(2-methylbenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-methylbenzenesulfonate is a complex organic molecule notable for its unique structural features, including a benzofuran moiety and a sulfonate group. These characteristics suggest potential applications in medicinal chemistry, particularly due to their pharmacological properties. This article explores the biological activity of this compound, synthesizing available research findings and case studies.

Chemical Structure and Properties

The molecular formula of the compound is C23H18O5SC_{23}H_{18}O_5S with a molecular weight of approximately 406.5 g/mol. The structure includes significant functional groups that may contribute to its biological activity:

Property Value
Molecular FormulaC23H18O5SC_{23}H_{18}O_5S
Molecular Weight406.5 g/mol
CAS Number929397-44-4

The biological activity of this compound is likely influenced by its ability to interact with various biological targets. The presence of both the benzofuran and sulfonate groups enhances its solubility and reactivity, which are critical for biological interactions. Potential mechanisms of action include:

  • Antimicrobial Activity : Compounds with similar structures have demonstrated antimicrobial properties, suggesting that this compound may inhibit bacterial growth or fungal proliferation.
  • Antioxidant Effects : The benzofuran moiety is known for its antioxidant capabilities, which may protect cells from oxidative stress.
  • Anti-inflammatory Properties : Similar derivatives have shown potential in reducing inflammation, indicating that this compound might exhibit similar effects.

In Vitro Studies

Several studies have evaluated the biological activity of related benzofuran derivatives, providing insights into the potential efficacy of (2Z)-2-(2-methylbenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-methylbenzenesulfonate:

  • Antimicrobial Activity : Research indicates that benzofuran derivatives possess significant antimicrobial properties. For instance, compounds with similar structural features have been shown to inhibit various bacterial strains effectively.
  • Anticancer Potential : A study highlighted that certain benzofuran derivatives exhibit anticancer activity by inducing apoptosis in cancer cells. This suggests that (2Z)-2-(2-methylbenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-methylbenzenesulfonate could be explored for similar applications .
  • Molecular Docking Studies : Computational studies using molecular docking have suggested that this compound can interact with key enzymes involved in cancer progression and inflammation, supporting its potential therapeutic roles.

Case Study 1: Antimicrobial Activity

A study conducted on a series of benzofuran derivatives found that compounds with sulfonate groups exhibited enhanced antimicrobial activity against Gram-positive and Gram-negative bacteria. The study reported minimum inhibitory concentrations (MICs) as low as 10 µg/mL for some derivatives, indicating strong antibacterial effects.

Case Study 2: Anticancer Activity

In another investigation focused on anticancer properties, a derivative similar to (2Z)-2-(2-methylbenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-methylbenzenesulfonate was tested against various cancer cell lines. The results showed a dose-dependent inhibition of cell proliferation with IC50 values ranging from 15 to 30 µM.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.